Ethyl 2-[[2-[[3-(4-fluorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[[3-(4-fluorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C25H24FN3O4S3/c1-2-33-24(32)20-16-5-3-4-6-18(16)36-22(20)28-19(30)13-35-25-27-17-11-12-34-21(17)23(31)29(25)15-9-7-14(26)8-10-15/h7-10H,2-6,11-13H2,1H3,(H,28,30)
• InChI Key: SKRCONRYQWUPLC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NC4=C(C(=O)N3C5=CC=C(C=C5)F)SCC4
• Molecular Formula: C25H24FN3O4S3
• Molecular Weight: 545.7 g/mol

Description

Ethyl 2-[[2-[[3-(4-fluorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C25H24FN3O4S3 and its molecular weight is 545.66. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

• The compound has been explored in studies related to the synthesis of heterocyclic compounds with potential biological activities. For instance, it has been converted into different derivatives through reactions with hydrazine hydrate and aromatic aldehydes to investigate its antibacterial, antifungal, and anti-inflammatory properties. These studies highlight its versatility in chemical synthesis and potential as a precursor for various bioactive compounds (Narayana et al., 2006).

Potential Biological Activities

• A study focused on the one-step synthesis of 2-aminothieno[2,3-d]thiazin-4-ones from ethyl 2-benzoylthioureidothiophen-3-carboxylates evaluated their anti-allergy activity. This demonstrates the interest in utilizing such compounds for developing new therapeutic agents with specific biological activities (Leistner et al., 1988).

Anticancer Research

• Another significant application is in the field of anticancer research, where derivatives of the compound have been synthesized and evaluated for their in vitro and in vivo anticancer activity. Such studies are crucial for discovering new anticancer agents and understanding their mechanisms of action (Gad et al., 2020).